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Compound of Interest

Compound Name:
3,5-Difluorobenzenesulfonyl

chloride

Cat. No.: B1304692 Get Quote

Essential Safety and Handling Guide for 3,5-
Difluorobenzenesulfonyl Chloride
This guide provides critical safety, operational, and disposal information for laboratory

personnel, including researchers, scientists, and drug development professionals working with

3,5-Difluorobenzenesulfonyl chloride. The following procedures are designed to ensure the

safe handling of this chemical and to minimize risks of exposure.

Essential Safety Information
Chemical Identity and Hazards:

3,5-Difluorobenzenesulfonyl chloride (CAS No: 210532-25-5) is a corrosive solid that can

cause severe skin burns and serious eye damage.[1][2][3][4] It is also sensitive to moisture and

may release toxic gases upon decomposition in contact with water.[1][5]

Quantitative Data Summary:
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Property Value References

Molecular Formula C₆H₃ClF₂O₂S [2][4]

Molecular Weight 212.60 g/mol [2][4]

Appearance
Orange to tan crystalline

powder/solid
[6]

Melting Point 57-59 °C [1][6]

GHS Hazard Class
Skin Corrosion/Irritation,

Category 1B/1C
[2][4]

Hazard Statements
H314: Causes severe skin

burns and eye damage
[2]

Signal Word Danger [2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent contact and inhalation. The following

equipment must be worn at all times when handling 3,5-Difluorobenzenesulfonyl chloride:
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PPE Category Specification Rationale

Eye and Face Protection
Safety goggles and a full-face

shield.[2][7]

Protects against splashes and

fumes that can cause severe

eye damage.[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

lab coat.[7][8] A chemical-

resistant apron or coveralls

should be worn for larger

quantities.[7]

Prevents severe skin burns

from direct contact.[2]

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges

(e.g., type P3) or a self-

contained breathing apparatus

(SCBA) should be used,

especially when dust or

aerosols may be generated.[5]

[9]

Protects the respiratory system

from irritating fumes and dust.

[1]

Footwear
Closed-toe, chemical-resistant

shoes.[8][9]

Protects feet from potential

spills.

Operational Plan: Step-by-Step Handling Procedure
Preparation and Handling:

Work Area Preparation: All work with 3,5-Difluorobenzenesulfonyl chloride must be

conducted in a well-ventilated chemical fume hood.[1] Ensure that an emergency eyewash

station and safety shower are readily accessible.

Donning PPE: Before handling, put on all required personal protective equipment as detailed

in the table above.

Handling the Chemical:

Handle the solid in a manner that avoids dust formation.[2]
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Use only compatible tools and equipment (e.g., glass, stainless steel).

Weigh the required amount in the fume hood.

Keep the container tightly closed when not in use to prevent exposure to moisture.[5]

During the Reaction:

If the chemical is to be used in a reaction, add it slowly to the reaction mixture.

Be aware that it can react with water and bases.[5]

Maintain the reaction under an inert atmosphere if required by the protocol.[2]

Post-Handling:

Thoroughly clean the work area after use.

Wash hands and any exposed skin thoroughly after handling, even if gloves were worn.[2]

Emergency Procedures:

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water for at least 15 minutes.[3] Seek immediate medical attention.[2]

In case of eye contact: Immediately rinse the eyes cautiously with water for several minutes.

[2] Remove contact lenses if present and easy to do so. Continue rinsing and seek

immediate medical attention.[2][3]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2][3]

If swallowed: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person.[2] Seek immediate medical attention.

Disposal Plan
All waste containing 3,5-Difluorobenzenesulfonyl chloride must be treated as hazardous

waste.
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Waste Collection:

Collect any unused chemical and reaction residues in a designated, labeled, and sealed

hazardous waste container.

Do not mix with other waste streams unless compatible.

Contaminated Materials:

Dispose of any contaminated PPE (e.g., gloves, disposable lab coats) and cleaning

materials in a designated hazardous waste container.[2]

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent (e.g., toluene, THF) in the

fume hood. The rinsate must be collected as hazardous waste.

The rinsed container should be disposed of as unused product.[2]

Licensed Disposal:

All waste must be disposed of through a licensed professional waste disposal service.[2]

[5] Do not pour down the drain.[10]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 3,5-
Difluorobenzenesulfonyl chloride.
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Caption: Workflow for the safe handling of 3,5-Difluorobenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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